molecular formula C15H29N3O B4664686 N-cyclopentyl-4-pentyl-1-piperazinecarboxamide

N-cyclopentyl-4-pentyl-1-piperazinecarboxamide

Cat. No. B4664686
M. Wt: 267.41 g/mol
InChI Key: GRDGHGZILZNULA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopentyl-4-pentyl-1-piperazinecarboxamide, also known as CPP or CPP-115, is a compound that has gained attention in the field of neuroscience due to its potential therapeutic applications. CPP-115 is a derivative of vigabatrin, an anti-epileptic drug that works by inhibiting the enzyme GABA transaminase. CPP-115, however, has a different mechanism of action and has been shown to have potential in the treatment of various neurological disorders.

Mechanism of Action

N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 increases GABA levels in the brain, which can help to reduce seizure activity and has been shown to have potential in the treatment of addiction.
Biochemical and Physiological Effects:
N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been shown to increase GABA levels in the brain, which can have a number of physiological effects. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity in the brain. By increasing GABA levels, N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 can help to reduce neuronal activity, which can have a calming effect and reduce seizure activity.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 is that it has been shown to be effective in reducing seizure activity in animal models of epilepsy. This makes it a promising candidate for further research into the treatment of epilepsy. However, one limitation of N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 is that it has not yet been tested in clinical trials in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are a number of potential future directions for research on N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115. One area of research could be in the treatment of other neurological disorders, such as anxiety disorders or post-traumatic stress disorder. Another area of research could be in the development of new compounds that are more effective or have fewer side effects than N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115. Overall, N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 shows promise as a potential treatment for a variety of neurological disorders, and further research is needed to fully understand its potential therapeutic applications.

Scientific Research Applications

N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been the subject of numerous scientific studies, with a focus on its potential therapeutic applications. One area of research has been in the treatment of addiction, particularly cocaine addiction. N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been shown to reduce cocaine-seeking behavior in preclinical studies, suggesting that it may have potential as a treatment for cocaine addiction.
Another area of research has been in the treatment of epilepsy. N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been shown to increase GABA levels in the brain, which can help to reduce seizure activity. In preclinical studies, N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been shown to be effective in reducing seizure activity in animal models of epilepsy.

properties

IUPAC Name

N-cyclopentyl-4-pentylpiperazine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H29N3O/c1-2-3-6-9-17-10-12-18(13-11-17)15(19)16-14-7-4-5-8-14/h14H,2-13H2,1H3,(H,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GRDGHGZILZNULA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCN1CCN(CC1)C(=O)NC2CCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H29N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.41 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
N-cyclopentyl-4-pentyl-1-piperazinecarboxamide
Reactant of Route 2
Reactant of Route 2
N-cyclopentyl-4-pentyl-1-piperazinecarboxamide
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
N-cyclopentyl-4-pentyl-1-piperazinecarboxamide
Reactant of Route 4
Reactant of Route 4
N-cyclopentyl-4-pentyl-1-piperazinecarboxamide
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
N-cyclopentyl-4-pentyl-1-piperazinecarboxamide
Reactant of Route 6
Reactant of Route 6
N-cyclopentyl-4-pentyl-1-piperazinecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.